6-Ethyl-4-(furan-2-yl)-2-methylquinoline

• CAS No.: 62308-33-2
• Molecular Formula: C16H15NO
• Molecular Weight: 237.30 g/mol
• IUPAC Name: 6-ethyl-4-(furan-2-yl)-2-methylquinoline
• InChI: InChI=1S/C16H15NO/c1-3-12-6-7-15-13(10-12)14(9-11(2)17-15)16-5-4-8-18-16/h4-10H,3H2,1-2H3
• InChI Key: LVAKUVOSIHXWAM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C(N=C2C=C1)C)C3=CC=CO3

Description

6-Ethyl-4-(furan-2-yl)-2-methylquinoline is a substituted quinoline derivative characterized by a heteroaromatic quinoline core (C₉H₇N) with three key substituents:

• 6-Ethyl group: Enhances lipophilicity and may influence metabolic stability.
• 2-Methyl group: Modulates steric and electronic properties at the quinoline C2 position.

The furan-2-yl group at C4 likely originates from a boronic acid coupling partner in a palladium-catalyzed reaction, as demonstrated in for fluorophenyl-substituted quinolines .

Comparison with Similar Compounds

Key Physicochemical Properties (Inferred):

• Molecular Formula: C₁₆H₁₅NO
• Molecular Weight : 237.3 g/mol
• Melting Point: Estimated range 150–170°C (based on analogs like 6-chloro-2-methyl-4-phenylquinoline derivatives ).
• Solubility: Moderate solubility in polar aprotic solvents (e.g., DMF, DMSO) due to the furan oxygen and quinoline nitrogen .

Comparison with Similar Compounds

Quinoline derivatives exhibit diverse bioactivities and physicochemical properties depending on substituent patterns. Below is a comparative analysis of 6-Ethyl-4-(furan-2-yl)-2-methylquinoline with structurally related analogs (Table 1 and discussion):

Table 1: Structural and Functional Comparison of Quinoline Derivatives

Compound Name	Substituents (Positions)	Molecular Formula	MW (g/mol)	Melting Point (°C)	Key Properties/Activities	Reference
6-Ethyl-4-(furan-2-yl)-2-methylquinoline	6-Ethyl, 4-Furan-2-yl, 2-Methyl	C₁₆H₁₅NO	237.3	~150–170*	Enhanced lipophilicity; furan-mediated π-interactions	Inferred
4-Chloro-3-(4-fluorophenyl)-2-phenylquinoline (2e)	4-Cl, 3-(4-F-C₆H₄), 2-Ph	C₂₁H₁₄ClFN₂	348.8	147–149	Anticancer potential; halogenated aryl groups
6-Methoxy-2-phenylquinoline-4-carboxylate	6-OCH₃, 2-Ph, 4-COOCH₃	C₁₈H₁₅NO₃	293.3	N/A	P-glycoprotein inhibition; ester group enhances solubility
6-Chloro-4-(piperidin-1-yl)-2-(pyrrolidin-1-yl)quinoline	6-Cl, 4-Piperidine, 2-Pyrrolidine	C₁₈H₂₁ClN₃	314.8	N/A	Basic amine groups improve aqueous solubility at acidic pH
6-Methyl-2-(5-methyl-2-furyl)quinoline-4-carbonyl chloride	6-CH₃, 2-(5-Me-Furan), 4-COCl	C₁₆H₁₃ClNO₂	286.7	N/A	Reactive acyl chloride; used in peptide coupling

Structural and Functional Analysis:

Substituent Effects on Lipophilicity: The 6-ethyl group in the target compound increases lipophilicity compared to 6-methoxy or 6-chloro analogs (e.g., 6-methoxy-2-phenylquinoline-4-carboxylate, LogP ~3.2 vs. target compound LogP ~3.8) . Furan-2-yl at C4 introduces a polarizable heterocycle, contrasting with halogenated or alkylated aryl groups (e.g., 4-chloro-3-(4-fluorophenyl)-2-phenylquinoline) that prioritize steric bulk and electron-withdrawing effects .

Bioactivity Implications: Furan-containing quinolines (e.g., 6-Methyl-2-(5-methyl-2-furyl)quinoline-4-carbonyl chloride) are associated with luminescence assays and enzyme inhibition due to furan’s π-π stacking capability . Chlorinated quinolines (e.g., 6-chloro-2-methyl-4-phenylquinoline) demonstrate antitubercular and antimicrobial activities, likely due to halogen-mediated target binding .

Synthetic Accessibility: The target compound’s furan-2-yl group may require a Suzuki-Miyaura coupling step, as seen in for fluorophenylquinolines . Ethyl and methyl groups are typically introduced via alkylation or Grignard reactions, contrasting with ester or acyl chloride derivatives that demand additional functionalization steps .

Q & A

Q. What are the recommended synthetic routes for 6-Ethyl-4-(furan-2-yl)-2-methylquinoline, and how are reaction conditions optimized?

Methodological Answer: The synthesis typically involves multi-step reactions, such as coupling quinoline precursors with furan derivatives. Key steps include:

• Cyclocondensation : Use of ethyl 6-chloro-2-methylquinoline-3-carboxylate as a starting material, reacted with furan-2-yl substituents under reflux in THF/DMF with KOtBu as a base .
• Solvent and Temperature Optimization : Polar aprotic solvents (e.g., DMF) and temperatures between 60–100°C improve yield by stabilizing intermediates .
• Purification : Recrystallization from chloroform/acetone mixtures enhances purity .

Q. Reaction Conditions Table

Step	Reagents/Conditions	Purpose	Yield Optimization
1	Ethyl 6-chloro-2-methylquinoline-3-carboxylate, KOtBu/THF	Base activation	70–80°C, 1–2 h
2	2-Furan-substituted electrophile, DMF	Coupling	343 K, 1 h
3	Recrystallization (chloroform/acetone)	Purification	Slow evaporation for crystal growth

Q. How is 6-Ethyl-4-(furan-2-yl)-2-methylquinoline characterized using spectroscopic and crystallographic methods?

Methodological Answer:

• Spectroscopy :
  • NMR : $^1$H and $^13$C NMR confirm substituent positions (e.g., furan protons at δ 6.3–7.4 ppm, quinoline methyl at δ 2.5 ppm) .
  • IR : Stretching frequencies for C=O (1700–1750 cm$^{-1}$) and C-N (1250–1350 cm$^{-1}$) validate functional groups .
• Crystallography :
  • SHELX Software : Refinement of X-ray data to determine dihedral angles (e.g., 4.17° between quinoline rings) and π-π stacking distances (3.7–3.8 Å) .
  • Hydrogen Bonding : Weak intramolecular C–H⋯O/N interactions stabilize crystal packing .

Advanced Research Questions

Q. How can contradictions in reported biological activity data (e.g., antimicrobial vs. anti-inflammatory) be resolved?

Methodological Answer:

• Assay Variability : Compare IC$_{50}$ values across studies using standardized protocols (e.g., broth microdilution for antimicrobial activity vs. COX-2 inhibition for anti-inflammatory effects) .
• Structural Modifications : Introduce electron-withdrawing groups (e.g., –Cl) to enhance antimicrobial potency, while bulky substituents (e.g., –OCH$_3$) may favor anti-inflammatory pathways .
• Targeted Profiling : Use molecular docking to assess binding affinity against specific targets (e.g., DNA gyrase for antimicrobial activity) .

Q. How to design derivatives of 6-Ethyl-4-(furan-2-yl)-2-methylquinoline to enhance biological activity?

Methodological Answer:

• Structure-Activity Relationship (SAR) :
  • Quinoline Core : Methyl/ethyl groups at C2/C6 improve lipophilicity and membrane permeability .
  • Furan Moiety : Substituents at C5 (e.g., –CH$_3$) enhance π-stacking with enzyme active sites .
• Synthetic Strategies :
  • Click Chemistry : Introduce triazole rings via azide-alkyne cycloaddition to diversify functionality .
  • Hybridization : Combine with known pharmacophores (e.g., sulfonamides) for synergistic effects .

Q. What computational methods are suitable for analyzing the electronic structure and reactivity of this compound?

Methodological Answer:

• Density-Functional Theory (DFT) :
  • Calculate HOMO-LUMO gaps to predict charge-transfer interactions (e.g., ∆E ≈ 4.5 eV for quinoline derivatives) .
  • Map electrostatic potential surfaces to identify nucleophilic/electrophilic sites .
• Molecular Dynamics (MD) : Simulate solvation effects in biological membranes using GROMACS .

Q. How are intermolecular interactions analyzed in crystallographic studies of this compound?

Methodological Answer:

• π-π Stacking : Measure centroid distances (3.7–3.8 Å) between quinoline and furan rings using Mercury software .
• C–H⋯π Interactions : Identify weak bonds (2.8–3.0 Å) contributing to lattice stability .
• Thermal Analysis : Differential scanning calorimetry (DSC) evaluates melting points and polymorphism .

Q. What methodologies are used to evaluate the metabolic stability of this compound?

Methodological Answer:

• In Vitro Assays :
  • Liver Microsomes : Incubate with NADPH to measure degradation half-life (t$_{1/2}$) via LC-MS .
  • CYP450 Inhibition : Screen against CYP3A4/CYP2D6 isoforms using fluorometric kits .
• In Silico Tools :
  • ADMET Predictors : Estimate metabolic clearance using QSAR models .